3-[(6-chloro-4-phenyl-2-quinazolinyl)thio]-N-(2-cyanophenyl)propanamide

• IUPAC Name: 3-(6-chloro-4-phenylquinazolin-2-yl)sulfanyl-N-(2-cyanophenyl)propanamide
• InChI: InChI=1S/C24H17ClN4OS/c25-18-10-11-21-19(14-18)23(16-6-2-1-3-7-16)29-24(28-21)31-13-12-22(30)27-20-9-5-4-8-17(20)15-26/h1-11,14H,12-13H2,(H,27,30)
• InChI Key: FMWZMRCOSVPWAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=C2C=C(C=C3)Cl)SCCC(=O)NC4=CC=CC=C4C#N
• Molecular Formula: C24H17ClN4OS
• Molecular Weight: 444.9 g/mol

Description

3-[(6-chloro-4-phenyl-2-quinazolinyl)thio]-N-(2-cyanophenyl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, CHIR-99021, and has been found to have a range of biochemical and physiological effects that make it an important tool for researchers in various fields.

Mechanism of Action

The mechanism of action of CHIR-99021 is based on its ability to inhibit GSK-3. GSK-3 is a serine/threonine kinase that is involved in a variety of cellular processes, including glycogen metabolism, cell cycle regulation, and gene expression. By inhibiting GSK-3, CHIR-99021 is able to modulate these processes and affect cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CHIR-99021 are extensive and varied. Some of the most notable effects of this compound include its ability to promote stem cell self-renewal and differentiation, its role in regulating insulin signaling, and its potential as a cancer therapeutic. In addition, CHIR-99021 has been found to have neuroprotective effects and to be involved in the regulation of circadian rhythms.

Advantages and Limitations for Lab Experiments

One of the major advantages of CHIR-99021 is its potency and selectivity as a GSK-3 inhibitor. This makes it an ideal tool for researchers who are studying the role of GSK-3 in various cellular processes. However, one of the limitations of CHIR-99021 is its relatively high cost, which can make it difficult for some researchers to use in their studies.

Future Directions

There are many potential future directions for research involving CHIR-99021. Some of the most promising areas of study include its potential as a therapeutic for a variety of diseases, including cancer, diabetes, and neurodegenerative disorders. In addition, researchers are continuing to investigate the role of CHIR-99021 in stem cell biology and developmental biology, as well as its potential as a tool for studying circadian rhythms. Overall, the future looks bright for this important chemical compound, and it is likely to continue to play a key role in scientific research for many years to come.

Synthesis Methods

The synthesis of CHIR-99021 is a complex process that involves several steps. The most commonly used method for synthesizing this compound involves the reaction of 6-chloro-4-phenylquinazoline with thioacetic acid followed by the reaction of the resulting intermediate with 2-cyanophenylpropanoic acid. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CHIR-99021 has been extensively studied for its potential applications in scientific research. This compound has been found to be a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a key role in a variety of cellular processes. As such, CHIR-99021 has been used in a wide range of research studies, including those related to stem cell biology, developmental biology, and cancer research.